Cas no 2905-82-0 (Methyl 2-hydroxy-5-methoxybenzoate)

• Product name: Methyl 2-hydroxy-5-methoxybenzoate
• CAS No: 2905-82-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00017185
• CID: 239641
• PubChem ID: 125307499

Methyl 2-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-METHOXYSALICYLATE
• METHYL 2-HYDROXY-5-METHOXY-BENZOATE
• 2-HYDROXY-5-METHOXYBENZOIC ACID METHYL ESTER
• 5-METHOXYSALICYLIC ACID METHYL ESTER
• RARECHEM AL BF 0042
• Methyl 5-Methoxy Salicylicate
• 5-Methoxysalicylic Acid Methyl Ester Methyl 2-Hydroxy-5-methoxybenzoate 2-Hydroxy-5-methoxybenzoic Acid Methyl Ester
• Benzoicacid, 2-hydroxy-5-methoxy-, methyl ester
• methyl 2-hydroxy-5-methoxybenzoate
• 5-Methoxysalicylic Acid
• methyl 5-methoxy-2-hydroxybenzoate
• Benzoic acid, 2-hydroxy-5-methoxy-, methyl ester
• DFNBGZODMHWKKK-UHFFFAOYSA-N
• 2-hydroxy-5-methoxy-benzoic acid methyl ester
• Methyl2-Hydroxy-5-methoxybenzoate
• methyl 2-
• Z24427281
• Methyl 5-methoxysalicylate, 98%
• M2127
• 2905-82-0
• SY003498
• InChI=1/C9H10O4/c1-12-6-3-4-8(10)7(5-6)9(11)13-2/h3-5,10H,1-2H
• J-017377
• AKOS008909270
• CS-W002115
• DTXSID00399022
• DS-1152
• CHEMBL2252247
• EN300-53985
• SCHEMBL643758
• MFCD00017185
• 2-hydroxy-5-methoxybenzoic acid, methyl ester
• FT-0628681
• ALBB-030153
• Methyl 2-hydroxy-5-methoxybenzoate

• MDL： MFCD00017185
• Inchi： 1S/C9H10O4/c1-12-6-3-4-8(10)7(5-6)9(11)13-2/h3-5,10H,1-2H3
• InChI Key： DFNBGZODMHWKKK-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C(C(=O)OC([H])([H])[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Surface Charge: 0
• XLogP3: 2.3
• Tautomer Count: 4

Experimental Properties

• Color/Form: Not determined
• Density: 1.223 g/mL at 25 °C(lit.)
• Boiling Point: 240°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.544(lit.)
• PSA: 55.76000
• LogP: 1.18740
• λmax: 334(CH3CN)(lit.)
• Solubility: Not determined

Methyl 2-hydroxy-5-methoxybenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Methyl 2-hydroxy-5-methoxybenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2-hydroxy-5-methoxybenzoate

Methyl 2-Hydroxy-5-Methoxybenzoate: A Comprehensive Overview

Methyl 2-hydroxy-5-methoxybenzoate, also known by its CAS number 2905-82-0, is a compound of significant interest in various scientific and industrial applications. This compound, with the molecular formula C9H10O4, belongs to the class of aromatic esters and is characterized by its unique structural features. The molecule consists of a benzoate ring substituted with hydroxyl and methoxy groups at positions 2 and 5, respectively, along with a methyl ester group. This combination of functional groups imparts versatile chemical properties, making it a valuable compound in fields such as pharmaceuticals, cosmetics, and food additives.

The synthesis of Methyl 2-hydroxy-5-methoxybenzoate typically involves multi-step organic reactions. One common approach is the esterification of 2-hydroxy-5-methoxybenzoic acid with methanol in the presence of an acid catalyst. This reaction yields the desired ester, which can be purified through standard techniques such as column chromatography or recrystallization. The compound is often obtained as a white crystalline solid with a melting point around 130°C and a boiling point above 300°C under standard conditions.

Recent studies have highlighted the potential of Methyl 2-hydroxy-5-methoxybenzoate in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for bioactive compounds, particularly in the synthesis of anti-inflammatory and antioxidant agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmaceutical applications, Methyl 2-hydroxy-5-methoxybenzoate has found utility in the cosmetic industry as a stabilizer and preservative. Its ability to form stable ester linkages makes it an ideal candidate for enhancing the shelf life of skincare products. Furthermore, its mild hydrophilic properties allow it to be effectively incorporated into emulsions and lotions without compromising product integrity.

From an environmental perspective, the biodegradability of Methyl 2-hydroxy-5-methoxybenzoate has been a topic of recent research interest. Studies conducted under simulated environmental conditions suggest that the compound undergoes moderate biodegradation, primarily through microbial action. However, further investigations are required to fully understand its ecological impact and develop strategies for sustainable disposal.

The versatility of Methyl 2-hydroxy-5-methoxybenzoate extends to its use as a precursor in organic synthesis. Its reactive ester group enables it to participate in nucleophilic substitution reactions, making it a valuable building block for constructing complex molecular architectures. For example, researchers have employed this compound in the synthesis of heterocyclic compounds with potential applications in drug discovery.

In conclusion, Methyl 2-hydroxy-5-methoxybenzoate (CAS No: 2905-82-0) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological studies, position it as a promising candidate for future innovations in pharmaceuticals, cosmetics, and beyond.